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Compound of Interest

Compound Name: Acid Yellow 79

Cat. No.: B1175317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Chemical and Physical Properties
Acid Yellow 79, also known as Acid Milling Yellow 4GL, is a double azo class synthetic dye.[1] It

presents as a dull yellowish-orange or yellow powder.[1][2] It is primarily utilized for its coloring

properties in various industries.

Structural and Molecular Data
Property Value Source

CAS Number 12220-70-1 [1][3][4][5]

Molecular Formula C47H40N10Na2O12S4 [1][3][5]

Molecular Weight 1111.12 g/mol [1][3]

Chemical Class Double Azo [1][3]
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Property Value Source

Physical State Dull Yellowish Orange Powder [1]

Solubility

Soluble in water.[2][6]

Solubility is enhanced by

increased temperature and

acidic conditions.[6]

[2][6]

Odor Odorless [1]

Fastness Properties
Property Value Source

Light Fastness 5-6 [2]

Washing Fastness 3-4 [2]

Experimental Protocols & Methodologies
General Synthesis Method
The manufacturing process for Acid Yellow 79 involves a multi-step chemical synthesis.[3][5]

Reaction: 1,1-dimethyl-4,4'-dihydroxydiphenyl methane is reacted with 2 moles of 4-

Aminophenol.[3]

Diazotization: The resulting product from the first step undergoes diazotization.[3]

Coupling: The diazo product is then coupled with 2 moles of 1-(3-Sulfophenyl)-3-methyl-5-

pyrazolone to form the final Acid Yellow 79 dye.[3]

A slightly different synthesis route has also been described using o-aminobenzenesulfonyl

chloride, 1-(3-sulfophenyl)-3-methyl-5-aminopyrazole, and bisphenol A as raw materials.[5] In

this method, o-aminobenzenesulfonyl chloride is first diazotized and then coupled with 1-(3-

sulfophenyl)-3-methyl-5-aminopyrazole.[5] This intermediate is then condensed with bisphenol

A to yield the final product, which is subsequently salted out, filtered, dried, and crushed.[5]
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Application in Textile Dyeing
Acid Yellow 79 is primarily used for dyeing wool, polyamide fibers, and their blended fabrics.[3]

[7] It can also be used for coloring leather.[3][7] It is considered to have medium levelness and

good discharge properties.[3][8]

Safety and Handling
Hazard Identification and Personal Protection
While not classified as a hazardous material for transport, standard chemical handling

precautions are necessary.[1] It may cause sensitization by inhalation and skin contact.[1]

Handling: Handle in a well-ventilated area.[9] Avoid the formation of dust and aerosols.[9]

Wear suitable protective clothing, chemical-impermeable gloves, and eye/face protection.[1]

[9]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9] Keep

away from foodstuff containers and incompatible materials.[9]

First-Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[9]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap

and plenty of water.[9]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing.[10]

Toxicological Information
Based on industry experience and published studies, Acid Yellow 79 is generally considered to

be practically non-toxic.[1]

Acute Oral Toxicity (Rat LD50): > 5000 mg/kg[1]

Skin Irritation (Rabbit): Non-irritant[1]
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Eye Irritation (Rabbit): Non-irritant[1]

Logical Relationships and Workflows
Synthesis Workflow
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Simplified Synthesis Workflow for Acid Yellow 79

1,1-dimethyl-4,4'-
dihydroxydiphenyl methane

+ 2x 4-Aminophenol

Reaction Product

Reaction

Diazotization

Diazo Product

Coupling

1-(3-Sulfophenyl)-3-methyl-
5-pyrazolone (2x)

Acid Yellow 79
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General Application Workflow in Dyeing

Preparation of Dye Bath
(Acid Yellow 79 dissolved in water)

Dyeing Process
(Acidic conditions, elevated temperature)

Introduction of Substrate
(e.g., Wool, Polyamide)

Rinsing and Washing

Drying

Dyed Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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